Cas no 37694-95-4 (Imidazo[1,2-f]phenanthridine)

• Product Name: Imidazo[1,2-f]phenanthridine
• CAS No: 37694-95-4
• MF: C₁₅H₁₀N₂
• MW: 218.253303050995
• CID: 1030157
• PubChem ID: 11701324
• Update Time: 2025-04-20

Imidazo[1,2-f]phenanthridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-f]phenanthridine
• Imidazo[1,2-f]phenthridine
• Imidazo<1,2-f>phenanthridin
• Imidazol<1,2-f>phenanthridin
• SHWNDUJCIYUZRF-UHFFFAOYSA-N
• 37694-95-4
• SCHEMBL840406
• DTXSID90470814
• SB67112
• DB-297657

• Inchi： 1S/C15H10N2/c1-2-7-13-11(5-1)12-6-3-4-8-14(12)17-10-9-16-15(13)17/h1-10H
• InChI Key： SHWNDUJCIYUZRF-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C1C=CC=CC=1C1C=CC=CC2=1

Computed Properties

• Exact Mass: 218.08400
• Monoisotopic Mass: 218.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-141 ºC (acetone )
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• PSA: 17.30000
• LogP: 3.64070